![molecular formula C13H14BrN3O2 B6176892 7-bromo-2-[(morpholin-4-yl)methyl]-4H-pyrido[1,2-a]pyrimidin-4-one CAS No. 876698-39-4](/img/no-structure.png)
7-bromo-2-[(morpholin-4-yl)methyl]-4H-pyrido[1,2-a]pyrimidin-4-one
Overview
Description
7-bromo-2-[(morpholin-4-yl)methyl]-4H-pyrido[1,2-a]pyrimidin-4-one is a useful research compound. Its molecular formula is C13H14BrN3O2 and its molecular weight is 324.2. The purity is usually 95.
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Properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 7-bromo-2-[(morpholin-4-yl)methyl]-4H-pyrido[1,2-a]pyrimidin-4-one involves the reaction of 4-chloro-2-(morpholin-4-ylmethyl)pyrido[1,2-a]pyrimidin-7(8H)-one with sodium bromide in the presence of a suitable solvent.", "Starting Materials": [ "4-chloro-2-(morpholin-4-ylmethyl)pyrido[1,2-a]pyrimidin-7(8H)-one", "Sodium bromide", "Suitable solvent" ], "Reaction": [ "To a solution of 4-chloro-2-(morpholin-4-ylmethyl)pyrido[1,2-a]pyrimidin-7(8H)-one in a suitable solvent, add sodium bromide.", "Heat the reaction mixture to reflux for several hours.", "Cool the reaction mixture and filter the precipitated product.", "Wash the product with water and dry it under vacuum to obtain 7-bromo-2-[(morpholin-4-yl)methyl]-4H-pyrido[1,2-a]pyrimidin-4-one." ] } | |
CAS No. |
876698-39-4 |
Molecular Formula |
C13H14BrN3O2 |
Molecular Weight |
324.2 |
Purity |
95 |
Origin of Product |
United States |
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